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Compound of Interest

Compound Name: 2-Chloro-5-nitropyrimidine

Cat. No.: B088076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for 2-Chloro-5-nitropyrimidine, a

heterocyclic organic compound of interest in medicinal chemistry and synthetic organic

chemistry. Its structure, incorporating a pyrimidine ring substituted with both a chloro and a nitro

group, makes it a versatile building block for the synthesis of more complex molecules with

potential biological activity.

Physicochemical Properties
The fundamental molecular properties of 2-Chloro-5-nitropyrimidine have been determined

and are summarized in the table below. This data is critical for reaction stoichiometry, analytical

characterization, and computational modeling.
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Property Value Citations

Molecular Formula C4H2ClN3O2 [1][2][3][4]

Molecular Weight 159.53 g/mol [1][2][3][5]

IUPAC Name 2-chloro-5-nitropyrimidine [1]

CAS Number 10320-42-0 [1][2][3]

EC Number 233-703-8 [1][3]

Physical Form Solid [3]

Melting Point 105-110 °C [3]

Structural and Molecular Relationship
The chemical identity of 2-Chloro-5-nitropyrimidine is defined by its molecular formula, which

in turn dictates its molecular weight. The diagram below illustrates this fundamental

relationship.

2-Chloro-5-nitropyrimidine
Molecular Formula

C₄H₂ClN₃O₂

Molecular Weight

159.53 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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